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Compound of Interest

Compound Name: Neopentyl glycol dimethacrylate

CAS No.: 1985-51-9

Cat. No.: B154597

Get Quote

N-Oleoylethanolamide (OEA) is an endogenous, bioactive lipid mediator produced primarily in

the small intestine from oleic acid, a common monounsaturated fatty acid.[1][2][3][4]

Structurally similar to the endocannabinoid anandamide, OEA's biological activities are distinct

and do not involve the cannabinoid pathway.[1][4][5] Instead, it has emerged as a critical

signaling molecule in the regulation of appetite, body weight, and lipid metabolism.[5][6][7]

Synthesized in response to dietary fat intake, OEA acts as a peripheral satiety signal,

communicating feelings of fullness to the brain and influencing meal patterns.[4] Its

multifaceted role in energy homeostasis, inflammation, and metabolic health has positioned

OEA as a compelling therapeutic target for obesity, non-alcoholic fatty liver disease (NAFLD),

and other metabolic disorders.[2][3][8]

Core Mechanism of Action: A Multi-Receptor
Signaling Cascade
OEA exerts its physiological effects by engaging with several key molecular targets. Its primary

and most well-characterized mechanism involves the activation of the nuclear receptor

Peroxisome Proliferator-Activated Receptor alpha (PPAR-α).[1][5][6][7][9][10]
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PPAR-α Activation: The Central Hub of OEA's Metabolic
Effects
OEA is a high-affinity endogenous agonist of PPAR-α, a ligand-activated transcription factor

that is a master regulator of lipid metabolism.[5][6][7][9] The binding of OEA to PPAR-α in the

intestine, liver, and adipose tissue initiates a cascade of genomic events that collectively

promote metabolic health.[2][3]

Key Downstream Effects of OEA-Mediated PPAR-α Activation:

Enhanced Fatty Acid Oxidation: Activation of PPAR-α upregulates the expression of genes

involved in the transport and breakdown (β-oxidation) of fatty acids, promoting the use of fat

for energy.[2][3][11]

Regulation of Lipolysis: OEA stimulates the breakdown of stored fats in adipose tissue.[1][2]

[3]

Appetite Regulation: Intestinal PPAR-α activation is crucial for OEA's satiety-inducing effects.

This signal is relayed to the brain via the vagus nerve, contributing to the cessation of

feeding.[4][11][12][13]

Anti-inflammatory Action: PPAR-α activation suppresses the expression of pro-inflammatory

cytokines like IL-6 and reduces the activity of inflammatory pathways, such as those

involving NF-κB.[14][15]

The critical role of PPAR-α is underscored by studies in PPAR-α deficient mice, where the

anorexic and weight-reducing effects of OEA administration are completely abolished.[5][16]

Modulation of Other Key Signaling Pathways
Beyond PPAR-α, OEA's biological activity is mediated by other important cellular targets:

Transient Receptor Potential Vanilloid type 1 (TRPV1): OEA interacts with TRPV1, the

capsaicin receptor, which is involved in stimulating vagal nerve afferents in the gut.[11][12]

This interaction is another pathway through which OEA can signal satiety to the brain.
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GPR119: OEA has been shown to bind to GPR119, an orphan G protein-coupled receptor

expressed in the pancreas and gastrointestinal tract, suggesting a potential role in glucose

homeostasis and hormone secretion.[1][14]

LKB1/AMPK Pathway: In the context of glucose metabolism, OEA has been found to

enhance hepatic glycogen synthesis and inhibit gluconeogenesis through the LKB1/AMPK

signaling pathway, an effect that appears to be independent of PPAR-α.[17]

The following diagram illustrates the primary signaling pathways activated by OEA.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 12 Tech Support

https://en.wikipedia.org/wiki/Oleoylethanolamide
https://pmc.ncbi.nlm.nih.gov/articles/PMC6156479/
https://pubmed.ncbi.nlm.nih.gov/32024803/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154597?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nucleus

Cellular Effects

Physiological Outcomes

Oleoylethanolamide (OEA)

PPAR-α
(Nuclear Receptor)

 High-affinity
agonist

TRPV1 Channel

GPR119

LKB1/AMPK PathwayGene Transcription

Vagus Nerve Signaling to Brain↑ Glycogen Synthesis
↓ Gluconeogenesis↑ Fatty Acid Oxidation↓ Inflammation

↓ Body Weight

↓ Plasma Lipids Improved Glucose Homeostasis ↓ Appetite
(Satiety)

Start:
Rodent Model

Acclimation &
Habituation

Fasting Period
(4-12h) Treatment Groups

i.p. Injection:
OEA (5-10 mg/kg) Experimental 

i.p. Injection:
Vehicle Control

 Control 
Provide Pre-weighed

Food

Measure Cumulative
Food Intake at

Time Points

Statistical Analysis
(OEA vs. Vehicle)

Conclusion:
Satiety Effect

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.benchchem.com/product/b154597/docs?utm_src=pdf-body-img#introduction-unveiling-oleoylethanolamide-oea
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154597?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Experimental workflow for assessing OEA-induced satiety.

Application 2: Elucidating Effects on Lipid Metabolism
and NAFLD
OEA's activation of PPAR-α makes it an ideal compound for studying the reversal of metabolic

dysregulation, such as hyperlipidemia and hepatic steatosis (fatty liver). [8][9] Experimental

Protocol: Gene Expression Analysis in Liver Tissue

Animal Model & Treatment: Use a diet-induced obesity model (e.g., mice on a 60% high-fat

diet for 7-12 weeks). [16]Treat a cohort of these mice with OEA (5 mg/kg, i.p., daily) for a

subchronic period (e.g., 2-4 weeks). [16]Include vehicle-treated obese and chow-fed lean

control groups.

Tissue Collection: At the end of the treatment period, euthanize the animals and collect liver

tissue. Immediately freeze samples in liquid nitrogen or store in an RNA stabilization

solution. [16]3. RNA Isolation: Extract total RNA from the liver tissue using a standard Trizol-

based method or a commercial kit. Assess RNA quality and quantity using

spectrophotometry and gel electrophoresis.

Reverse Transcription: Synthesize complementary DNA (cDNA) from the extracted RNA

using a reverse transcriptase enzyme.

Quantitative PCR (qPCR):

Select target genes regulated by PPAR-α involved in fatty acid oxidation (e.g., Cpt1a,

Acox1) and lipogenesis (e.g., Srebf1, Fasn).

Use a housekeeping gene (e.g., Gapdh, Actb) for normalization.

Perform qPCR using SYBR Green or TaqMan probe-based chemistry.

Data Analysis: Calculate the relative gene expression changes (fold change) in the OEA-

treated group compared to the vehicle-treated obese group using the ΔΔCt method.

Expected Outcome: OEA treatment is expected to significantly upregulate genes involved in

fatty acid oxidation and downregulate genes involved in lipogenesis in the liver of obese mice,
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demonstrating its therapeutic potential for NAFLD at a molecular level.

Target Gene Function
Expected Change with
OEA

Cpt1a
Carnitine Palmitoyltransferase

1A
Upregulation

Acox1 Acyl-CoA Oxidase 1 Upregulation

Srebf1
Sterol Regulatory Element-

Binding Protein 1
Downregulation

Fasn Fatty Acid Synthase Downregulation

Synthesis and Physicochemical Properties
For research purposes, OEA can be synthesized chemically or enzymatically.

Chemical Synthesis: A common method involves the acylation of ethanolamine with oleoyl

chloride. This is typically achieved by first reacting oleic acid with an agent like oxalyl

chloride or thionyl chloride to form the highly reactive oleoyl chloride, which is then reacted

with ethanolamine in the presence of an organic base like triethylamine. [18]* Enzymatic

Synthesis: Biocatalytic methods using lipases offer a more specific and environmentally

friendly alternative, catalyzing the direct amidation of oleic acid and ethanolamine. [19][20]

Physicochemical Data Summary
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Property Value Source

CAS Number 111-58-0 [20][21]

Molecular Formula C₂₀H₃₉NO₂ [20]

Molecular Weight 325.5 g/mol N/A

Appearance White, crystalline powder [20]

Melting Point 84-85 °C [20]

Solubility

Sparingly soluble in water;

soluble in organic solvents

(ethanol, chloroform)

[20]

Conclusion and Future Directions
N-Oleoylethanolamide is a pivotal endogenous lipid that serves as a key integrator of nutritional

status and metabolic control. Its well-defined mechanism of action through PPAR-α and other

signaling pathways provides a robust framework for its investigation and therapeutic

development. For researchers in obesity, diabetes, and metabolic disease, OEA offers a

powerful tool to probe the intricate connections between gut signaling, lipid metabolism, and

energy homeostasis. Future research will likely focus on optimizing the delivery and

bioavailability of OEA-based compounds, further exploring its PPAR-α-independent effects, and

translating the wealth of preclinical findings into effective clinical strategies for managing

metabolic disorders.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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